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Compound of Interest

Compound Name: 4-Hexyn-3-ol

Cat. No.: B1595117 Get Quote

This guide provides essential safety and logistical information for the handling and disposal of

4-Hexyn-3-ol. It is intended for researchers, scientists, and drug development professionals

who demand technical accuracy and field-proven insights. Our goal is to empower you with the

knowledge to work safely and effectively, building a foundation of trust that extends beyond the

product itself.

Understanding the Hazard Profile of 4-Hexyn-3-ol
4-Hexyn-3-ol is a flammable liquid that is harmful if swallowed and poses a significant hazard

to the aquatic environment.[1][2][3] A thorough understanding of its properties is the first step in

ensuring safe handling.

Property Value Source

Molecular Formula C₆H₁₀O --INVALID-LINK--[1]

Molecular Weight 98.14 g/mol --INVALID-LINK--[1]

Appearance Liquid --INVALID-LINK--[2]

Boiling Point 95 °C at 105 mm Hg --INVALID-LINK--[3]

Flash Point 94-95 °C at 105 mm Hg --INVALID-LINK--[3]

Density 0.894 g/cm³ --INVALID-LINK--[3]
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GHS Hazard Classification:

Flammable liquids: Category 3[2]

Acute toxicity, Oral: Category 4[2]

Hazardous to the aquatic environment, acute hazard: Category 1

The flammability of 4-Hexyn-3-ol necessitates strict control of ignition sources, while its oral

toxicity and environmental hazards demand careful containment and disposal.

Personal Protective Equipment (PPE): Your First
Line of Defense
The selection of appropriate PPE is paramount to prevent exposure. The following

recommendations are based on the known hazards of 4-Hexyn-3-ol and general best practices

for handling flammable organic compounds.

Glove Selection: A Critical Choice
While specific breakthrough time data for 4-Hexyn-3-ol is not readily available, we can make

an informed decision based on its chemical class (an alkynol, which has alcohol-like

properties). For incidental contact, nitrile gloves are a suitable choice. For extended contact or

immersion, heavier-duty gloves are recommended.
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Glove Material Recommended Use Rationale

Nitrile Incidental contact (splashes)

Good general chemical

resistance to alcohols and

solvents.[4][5]

Neoprene Extended contact

Offers excellent resistance to a

wide range of hazardous

chemicals including alcohols

and acids.[6]

Butyl Rubber
High-risk tasks or prolonged

contact

Provides superior resistance to

a wide variety of chemicals,

including many alcohols.

Important Considerations:

Always inspect gloves for tears or punctures before use.

Never reuse disposable gloves.

If a glove is contaminated, remove it immediately and wash your hands thoroughly.

For handling highly toxic materials or in situations with a high risk of exposure, consider

double-gloving.

Core PPE Requirements
Eye Protection: Chemical splash goggles are mandatory. For tasks with a higher splash risk,

a face shield should be worn in addition to goggles.

Lab Coat: A flame-resistant lab coat is essential. Ensure it is fully buttoned to provide

maximum coverage.

Footwear: Closed-toe shoes are required at all times in the laboratory.
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Personal Protective Equipment for 4-Hexyn-3-ol

Chemical Splash Goggles
(Face shield for high splash risk)

Nitrile or Neoprene Gloves
(Inspect before use)

Flame-Resistant Lab Coat
(Fully buttoned)

Closed-Toe Shoes

Handling 4-Hexyn-3-ol

Click to download full resolution via product page

Caption: Essential PPE for handling 4-Hexyn-3-ol.

Operational Plan: From Receipt to Reaction
A systematic approach to handling 4-Hexyn-3-ol minimizes the risk of spills, fires, and

exposure.

Receiving and Storage
Inspect: Upon receipt, inspect the container for any signs of damage or leakage.

Label: Ensure the container is clearly labeled with the chemical name and hazard warnings.

Segregate: Store 4-Hexyn-3-ol in a designated flammable liquids cabinet, away from

oxidizing agents and other incompatible materials.[7]
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Ventilation: The storage area must be well-ventilated.

Step-by-Step Handling Procedure
This protocol is designed for the safe transfer and use of 4-Hexyn-3-ol in a laboratory setting.

Preparation:

Ensure a chemical fume hood is operational and the sash is at the appropriate height.

Gather all necessary equipment (glassware, stir bars, etc.) and ensure it is clean and dry.

Have spill cleanup materials readily available.

Confirm the location of the nearest safety shower and eyewash station.[8][9][10][11][12]

Aliquoting and Transfer:

Perform all transfers of 4-Hexyn-3-ol inside a chemical fume hood to control vapors.

When transferring from a larger container, use a funnel to minimize the risk of spills.

For precise measurements, use appropriate volumetric glassware.

Ground and bond metal containers when transferring large volumes to prevent static

discharge.

Use in a Reaction:

Set up the reaction apparatus within the fume hood.

Add 4-Hexyn-3-ol to the reaction vessel slowly and in a controlled manner.

If heating is required, use a heating mantle or oil bath. Never use an open flame.

Maintain constant vigilance over the reaction, monitoring for any signs of an uncontrolled

exothermic reaction.
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Safe Handling Workflow for 4-Hexyn-3-ol

1. Prepare Workspace
(Fume hood, spill kit, PPE)

2. Aliquot & Transfer
(Inside fume hood, use funnel)

3. Use in Reaction
(Controlled addition, no open flames)

4. Decontaminate & Clean
(Rinse glassware, wipe surfaces)

Click to download full resolution via product page

Caption: Step-by-step workflow for handling 4-Hexyn-3-ol.

Emergency and Disposal Plans
Preparedness is key to mitigating the consequences of an incident.

Emergency Procedures
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Incident Immediate Action

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with water for at least 15

minutes at an eyewash station, holding the

eyelids open. Seek immediate medical attention.

[8][9][10][11][12]

Inhalation
Move to fresh air. If breathing is difficult,

administer oxygen. Seek medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Spill

For small spills, absorb with an inert material

(e.g., vermiculite, sand) and place in a sealed

container for disposal. For large spills, evacuate

the area and contact your institution's

emergency response team.

Disposal Plan
4-Hexyn-3-ol and any materials contaminated with it must be disposed of as hazardous waste.

Waste Collection:

Collect all 4-Hexyn-3-ol waste in a clearly labeled, sealed container.

Do not mix with other waste streams unless specifically instructed to do so by your

institution's environmental health and safety (EHS) office. As a non-halogenated organic

solvent, it should be segregated from halogenated waste.[13]

Container Labeling:
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Label the waste container with "Hazardous Waste," the full chemical name ("4-Hexyn-3-
ol"), and the associated hazards (Flammable, Toxic).

Storage Pending Disposal:

Store the waste container in a designated satellite accumulation area, away from ignition

sources and in a well-ventilated location.

Final Disposal:

Arrange for pickup and disposal by your institution's EHS-approved hazardous waste

contractor.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Phone: (601) 213-4426
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